Cas no 1227490-18-7 (2-Methoxy-3-phenylisonicotinaldehyde)

• Product Name: 2-Methoxy-3-phenylisonicotinaldehyde
• CAS No: 1227490-18-7
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 4801893
• Update Time: 2023-08-17

2-Methoxy-3-phenylisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-phenylisonicotinaldehyde
• 2-Methoxy-3-phenylisonicotinaldehyde

• Inchi： 1S/C13H11NO2/c1-16-13-12(10-5-3-2-4-6-10)11(9-15)7-8-14-13/h2-9H,1H3
• InChI Key： XGNFBIUFHCQEKH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=O)C=CN=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2